Cas no 87168-76-1 (Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide)

Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide structure
87168-76-1 structure
Product Name:Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
CAS No:87168-76-1
MF:C8H5LiO2
MW:140.065102338791
CID:2809894
PubChem ID:12468689
Update Time:2025-04-21

Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Chemical and Physical Properties

Names and Identifiers

    • DTXSID30499463
    • 87168-76-1
    • Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
    • Inchi: 1S/C8H5O2.Li/c9-8-7-4-2-1-3-6(7)5-10-8;/h1-5H;/q-1;+1
    • InChI Key: XDVXASFMZLTXLR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2[CH-]1)=O.[Li+]

Computed Properties

  • Exact Mass: 140.04495783Da
  • Monoisotopic Mass: 140.04495783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
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